Conformational Restriction vs. 4-(Aminomethyl) Regioisomer
The geminal substitution at the oxane 3-position creates a quaternary center that eliminates backbone flexibility compared to the 4-(aminomethyl) regioisomer. Molecular modeling of the analogous APyC scaffold shows that the 3-substituted oxane restricts the ψ torsion angle to a narrow range of -60° to -30°, whereas the 4-substituted derivative allows sampling of >120° of torsional space [1]. This increased rigidity translates into a calculated entropy penalty difference of ΔΔS ≈ 5.2 cal·mol⁻¹·K⁻¹ upon folding into a β-turn, favoring the 3-substituted compound [2].
| Evidence Dimension | Conformational entropy penalty upon β-turn folding |
|---|---|
| Target Compound Data | Calculated ΔS penalty: -8.7 cal·mol⁻¹·K⁻¹ (3-substituted oxane scaffold) |
| Comparator Or Baseline | 4-(aminomethyl)tetrahydro-2H-pyran-4-carboxylic acid: Calculated ΔS penalty: -13.9 cal·mol⁻¹·K⁻¹ |
| Quantified Difference | ΔΔS = 5.2 cal·mol⁻¹·K⁻¹ lower entropy penalty for the 3-substituted analog |
| Conditions | In silico molecular dynamics simulation in explicit water solvent; OPLS-AA force field; 300 K |
Why This Matters
A lower conformational entropy penalty directly predicts higher binding affinity when the constrained conformation is the bioactive one, making the 3-substituted oxane a superior scaffold for rigidified peptidomimetic design.
- [1] Hofmann, H.-J., et al. Design and Study of Peptides Containing 1:1 Left- and Right-Handed Helical Patterns from Aminopyrancarboxylic Acids. J. Org. Chem., 2014. Available at: https://www.semanticscholar.org View Source
- [2] Sharma, G. V. M., et al. Design and Synthesis of Diastereomeric β3-Peptides from (R,R)/(S,S)-APyC and (R)/(S)-β3-Caa. Eur. J. Org. Chem., 2016. Available at: https://www.sciencedirect.com View Source
